Cas no 1249989-12-5 (3-chloro-N-cyclobutyl-4-methoxyaniline)

• Product Name: 3-chloro-N-cyclobutyl-4-methoxyaniline
• CAS No: 1249989-12-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5231666
• PubChem ID: 61778387
• Update Time: 2026-03-07

3-chloro-N-cyclobutyl-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-cyclobutyl-4-methoxyaniline
• Benzenamine, 3-chloro-N-cyclobutyl-4-methoxy-

• Inchi： 1S/C11H14ClNO/c1-14-11-6-5-9(7-10(11)12)13-8-3-2-4-8/h5-8,13H,2-4H2,1H3
• InChI Key： KARXMNOKKLPNOY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3

Additional information on 3-chloro-N-cyclobutyl-4-methoxyaniline

Recent Advances in the Study of 3-chloro-N-cyclobutyl-4-methoxyaniline (CAS: 1249989-12-5) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-N-cyclobutyl-4-methoxyaniline (CAS: 1249989-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-chloro-N-cyclobutyl-4-methoxyaniline as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural features, including the cyclobutyl and methoxy groups, contribute to its ability to interact with specific biological targets, making it a promising scaffold for drug development. Researchers have explored its potential in modulating enzyme activity, particularly in the context of inflammatory and oncological diseases.

One of the most notable advancements involves the optimization of synthetic routes for 3-chloro-N-cyclobutyl-4-methoxyaniline, with recent publications reporting improved yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity, further supporting its potential as a therapeutic agent.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, recent findings suggest that 3-chloro-N-cyclobutyl-4-methoxyaniline exhibits inhibitory effects on certain kinases involved in cell proliferation, positioning it as a candidate for cancer therapy. Moreover, its metabolic stability and pharmacokinetic properties have been evaluated, with preliminary data indicating favorable bioavailability and low toxicity profiles.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and the need for further structural optimization are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of derivatives based on this compound.

In conclusion, 3-chloro-N-cyclobutyl-4-methoxyaniline (CAS: 1249989-12-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its potential, paving the way for future therapeutic innovations. This briefing underscores the importance of interdisciplinary collaboration and advanced analytical techniques in harnessing the full potential of this molecule.